Strontium oxide (SrO)

• IUPAC Name: oxostrontium
• InChI: InChI=1S/O.Sr
• InChI Key: UFQXGXDIJMBKTC-UHFFFAOYSA-N
• Canonical SMILES: O=[Sr]
• Molecular Formula: OSr
• DSSTOX Substance ID: DTXSID00893853
• Molecular Weight: 103.62 g/mol
• Physical Description: Dry Powder
• CAS RN: 1314-11-0

Description

Synthesis Analysis

Strontium oxide nanoparticles can be synthesized using plant extracts. This green synthesis approach is an emerging trend due to its eco-friendliness and sustainability. Another method involves heating strontium with aluminium in a vacuum.

Molecular Structure Analysis

Strontium oxide has a cubic crystalline structure. Each atom has six neighbors, similar to the structure of sodium chloride. The coordination geometry is octahedral.

Chemical Reactions Analysis

Strontium oxide reacts with water to form strontium hydroxide. In open air, it reacts with water vapor and carbon dioxide, slowly converting to strontium carbonate over time. It also reacts with many acids to form strontium salts.

Physical And Chemical Properties Analysis

Strontium oxide is a grayish-white porous mass. It has a refractive index of 1.810 and vaporizes above 3,000°C. It reacts with water to form strontium hydroxide. It is miscible with fused caustic potash, slightly soluble in alcohol, and insoluble in acetone and ether.

Scientific Research Applications

Optoelectronic Devices

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Environmental Remediation

• . Its adsorption properties make it promising for environmental cleanup.

Energy Storage Systems

• . This application highlights SrO’s potential in energy storage technologies.

Catalysis

• Transesterification Catalyst : SrO acts as an effective catalyst for transesterification reactions. When deposited onto a light titanium plate (TiO2_P), it can be reinforced by forming strontium titanate (SrTiO3) at the interface. .

Material Science and Stability

• . These properties contribute to its widespread use in material science research.

Electronic Properties

• Band Gap Variation : At ambient pressure, SrO crystallizes into the NaCl (B1) phase, with an indirect band gap of 3.327 eV. .

Mechanical Behavior

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Mechanism of Action

Target of Action

Strontium oxide (SrO), also known as strontia or MFCD00049558, is an inorganic compound that primarily targets oxygen in the environment. It forms when strontium reacts with oxygen . It is also known to react with water, forming strontium hydroxide . In the field of catalysis, SrO has been found to be an effective catalyst for transesterification .

Mode of Action

The mode of action of SrO involves a redox reaction where oxygen is oxidized and strontium is reduced . When SrO comes into contact with water, it reacts to form strontium hydroxide . This reaction releases heat, indicating that it is exothermic . In open air, SrO reacts with water vapor and carbon dioxide, slowly converting to strontium carbonate over time .

Biochemical Pathways

For instance, it plays a role in the transesterification process as a catalyst . In this process, SrO facilitates the exchange of esterified groups between molecules, which is a key step in the production of biodiesel .

Pharmacokinetics

It’s important to note that sro reacts with water to form strontium hydroxide , which could potentially affect its absorption, distribution, metabolism, and excretion (ADME) properties if it were to enter a biological system.

Result of Action

The primary result of SrO’s action is the formation of other compounds through chemical reactions. For example, when SrO reacts with water, it forms strontium hydroxide . When it reacts with carbon dioxide in the air, it slowly converts to strontium carbonate . These reactions can have significant implications in various industrial applications, such as the production of biodiesel .

Action Environment

The action of SrO is heavily influenced by environmental factors. For instance, the presence of water triggers the reaction of SrO to form strontium hydroxide . Similarly, the presence of carbon dioxide in the air can lead to the slow conversion of SrO to strontium carbonate . Therefore, the efficacy and stability of SrO are dependent on the specific environmental conditions in which it is placed.

Safety and Hazards

Strontium oxide is extremely corrosive to human tissue as it reacts vigorously with water, releasing heat which can cause severe burns. It is advised to wear protective gloves, clothing, eye protection, and face protection when handling strontium oxide.

Future Directions

Strontium oxide-based heterostructures have attracted attention for potential applications in electrodes, oxide spintronics, topological electronics, and electrocatalytic functions. The future research directions in oxide spintronics for strontium oxide heterostructures may also exploit its new physical properties in freestanding oxide films without strain limitation and low-dimensional films with further reduced sizes.